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Technical Guide: Physical Properties of Crotyl
Mercaptan
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the key physical properties of crotyl
mercaptan (CAS No. 5954-72-3), specifically its boiling point and density. This information is

critical for professionals in drug development and chemical research who require precise data

for reaction modeling, process design, and safety assessments.

Core Physical Properties
Crotyl mercaptan, also known as 2-butene-1-thiol, is an organosulfur compound with the

chemical formula C₄H₈S. The following table summarizes its key physical properties.

Property Value Conditions

Boiling Point 101.3°C At 760 mmHg

99-102°C (E)-isomer

Density 0.862 g/mL
Not specified, assumed at

standard conditions
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Experimental Protocols
While specific experimental protocols for the determination of these exact values for crotyl
mercaptan are not detailed in publicly available literature, standard methodologies for

determining the boiling point and density of liquids are well-established.

Boiling Point Determination
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure. A common and effective method for this determination, especially with small sample

sizes, is the Thiele tube method.

Thiele Tube Method:

Sample Preparation: A small amount of the liquid sample (less than 1 mL) is placed in a

small test tube. A capillary tube, sealed at one end, is inverted and placed into the test tube

with the open end submerged in the liquid.

Apparatus Setup: The test tube is attached to a thermometer, ensuring the sample is level

with the thermometer's bulb. This assembly is then placed in a Thiele tube containing a high-

boiling point liquid, such as mineral oil.

Heating: The side arm of the Thiele tube is gently heated. The design of the tube allows for

the circulation of the oil, ensuring uniform heating.

Observation: As the temperature rises, a stream of bubbles will emerge from the open end of

the capillary tube. The heating is continued until the bubbling is rapid and continuous.

Cooling and Measurement: The heat source is then removed. The liquid begins to cool, and

the rate of bubbling will slow down. The boiling point is the temperature at which the bubbling

stops and the liquid is drawn back into the capillary tube.

Density Determination
The density of a liquid is its mass per unit volume. This can be determined using several

methods, with the volumetric flask and balance method being straightforward and accurate.

Volumetric Flask and Balance Method:
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Mass of Empty Flask: A clean and dry volumetric flask of a known volume (e.g., 10 mL or 25

mL) is weighed on an analytical balance to determine its mass.

Filling the Flask: The volumetric flask is carefully filled with crotyl mercaptan until the

bottom of the meniscus aligns with the calibration mark on the neck of the flask.

Mass of Filled Flask: The filled volumetric flask is then re-weighed to determine the

combined mass of the flask and the liquid.

Calculation: The mass of the liquid is calculated by subtracting the mass of the empty flask

from the mass of the filled flask. The density is then calculated by dividing the mass of the

liquid by the known volume of the flask.

Logical Relationship Diagram
The following diagram illustrates the logical relationship between crotyl mercaptan and its

determined physical properties.

Crotyl Mercaptan Properties

Crotyl Mercaptan
(C4H8S)

CAS: 5954-72-3

Boiling Point
101.3°C @ 760 mmHg

has

Density
0.862 g/mL

has

Click to download full resolution via product page

Caption: Logical flow from the chemical entity to its physical properties.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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